![molecular formula C17H15Cl2NO5S B258340 4-{[4-(2,4-Dichlorophenyl)-3-(methoxycarbonyl)-5-methyl-2-thienyl]amino}-4-oxobutanoic acid](/img/structure/B258340.png)
4-{[4-(2,4-Dichlorophenyl)-3-(methoxycarbonyl)-5-methyl-2-thienyl]amino}-4-oxobutanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-{[4-(2,4-Dichlorophenyl)-3-(methoxycarbonyl)-5-methyl-2-thienyl]amino}-4-oxobutanoic acid, also known as DMT1 inhibitor, is a compound that has been gaining attention in the scientific community due to its potential applications in the field of medicine. This compound has been found to have a variety of biochemical and physiological effects, making it a promising candidate for further research.
Mechanism of Action
The mechanism of action of 4-{[4-(2,4-Dichlorophenyl)-3-(methoxycarbonyl)-5-methyl-2-thienyl]amino}-4-oxobutanoic acid is through the inhibition of this compound. By blocking the transport of iron across cell membranes, this compound can help to regulate iron levels in the body, which is important for a variety of physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are varied and complex. Some of the potential effects include:
- Regulation of iron levels in the body
- Reduction of oxidative stress
- Anti-inflammatory effects
- Neuroprotective effects
- Anti-cancer effects
Advantages and Limitations for Lab Experiments
One of the primary advantages of using 4-{[4-(2,4-Dichlorophenyl)-3-(methoxycarbonyl)-5-methyl-2-thienyl]amino}-4-oxobutanoic acid in lab experiments is its specificity for this compound inhibition. This compound has been shown to have a high degree of selectivity for this compound, which makes it a useful tool for studying the role of this protein in various physiological processes.
One of the limitations of using this compound in lab experiments is its limited availability and high cost. Additionally, the complex synthesis method required to produce this compound may limit its widespread use in research.
Future Directions
There are several potential future directions for research on 4-{[4-(2,4-Dichlorophenyl)-3-(methoxycarbonyl)-5-methyl-2-thienyl]amino}-4-oxobutanoic acid. Some of these include:
- Further investigation of its potential therapeutic applications in conditions such as anemia, cancer, and neurodegenerative diseases
- Development of more efficient and cost-effective synthesis methods
- Exploration of its potential as a tool for studying the role of this compound in various physiological processes
- Investigation of its potential as a drug candidate for the treatment of iron-related disorders
In conclusion, this compound is a compound with promising potential for use in the field of medicine. Its specificity for this compound inhibition and its varied biochemical and physiological effects make it a useful tool for research on a variety of conditions. However, further investigation is needed to fully understand its potential applications and limitations.
Synthesis Methods
The synthesis of 4-{[4-(2,4-Dichlorophenyl)-3-(methoxycarbonyl)-5-methyl-2-thienyl]amino}-4-oxobutanoic acid is a multi-step process that involves the use of several reagents and catalysts. The exact details of the synthesis method are beyond the scope of this paper, but it is worth noting that this compound is not readily available and requires specialized equipment and expertise to produce.
Scientific Research Applications
The primary scientific research application of 4-{[4-(2,4-Dichlorophenyl)-3-(methoxycarbonyl)-5-methyl-2-thienyl]amino}-4-oxobutanoic acid is as a this compound inhibitor. This compound is a protein that is involved in the transport of iron across cell membranes, and its inhibition has been shown to have potential therapeutic benefits in a variety of conditions, including anemia, cancer, and neurodegenerative diseases.
properties
Molecular Formula |
C17H15Cl2NO5S |
---|---|
Molecular Weight |
416.3 g/mol |
IUPAC Name |
4-[[4-(2,4-dichlorophenyl)-3-methoxycarbonyl-5-methylthiophen-2-yl]amino]-4-oxobutanoic acid |
InChI |
InChI=1S/C17H15Cl2NO5S/c1-8-14(10-4-3-9(18)7-11(10)19)15(17(24)25-2)16(26-8)20-12(21)5-6-13(22)23/h3-4,7H,5-6H2,1-2H3,(H,20,21)(H,22,23) |
InChI Key |
UCCXWAGMVCNNPW-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=C(S1)NC(=O)CCC(=O)O)C(=O)OC)C2=C(C=C(C=C2)Cl)Cl |
Canonical SMILES |
CC1=C(C(=C(S1)NC(=O)CCC(=O)O)C(=O)OC)C2=C(C=C(C=C2)Cl)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.